Cas no 1261533-12-3 (1-Cyano-4-(difluoromethoxy)naphthalene)

• Product Name: 1-Cyano-4-(difluoromethoxy)naphthalene
• CAS No: 1261533-12-3
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4797767
• Update Time: 2025-06-11

1-Cyano-4-(difluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Cyano-4-(difluoromethoxy)naphthalene

• Inchi： 1S/C12H7F2NO/c13-12(14)16-11-6-5-8(7-15)9-3-1-2-4-10(9)11/h1-6,12H
• InChI Key： JENCNZNLEGHZBZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 3.8
• Topological Polar Surface Area: 33

Additional information on 1-Cyano-4-(difluoromethoxy)naphthalene

1-Cyano-4-(difluoromethoxy)naphthalene: An Overview of a Versatile Compound (CAS No. 1261533-12-3)

1-Cyano-4-(difluoromethoxy)naphthalene (CAS No. 1261533-12-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound features a naphthalene core with a cyano group and a difluoromethoxy substituent, which endow it with a range of interesting properties and potential applications.

The cyano group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This makes 1-Cyano-4-(difluoromethoxy)naphthalene an excellent candidate for various applications, including as an intermediate in the synthesis of more complex molecules, as a building block in the development of novel materials, and as a potential therapeutic agent in drug discovery.

The difluoromethoxy substituent adds further complexity to the molecule. Fluorine atoms are known for their unique electronic and steric properties, which can enhance the stability and reactivity of the compound. The presence of this substituent can also influence the solubility and bioavailability of 1-Cyano-4-(difluoromethoxy)naphthalene, making it particularly useful in pharmaceutical research.

Recent studies have highlighted the potential of 1-Cyano-4-(difluoromethoxy)naphthalene in various scientific and industrial applications. For instance, researchers at the University of California, Berkeley, have explored its use as a key intermediate in the synthesis of advanced organic materials. These materials exhibit enhanced optical and electronic properties, making them suitable for applications in optoelectronics and photovoltaics.

In the pharmaceutical industry, 1-Cyano-4-(difluoromethoxy)naphthalene has shown promise as a lead compound for drug development. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of the cyano and difluoromethoxy groups provides a structural framework that can be modified to optimize pharmacological properties.

Furthermore, 1-Cyano-4-(difluoromethoxy)naphthalene has been investigated for its potential as a fluorescent probe. Fluorescent probes are essential tools in biological research, allowing scientists to visualize and track specific molecules or processes within cells. The strong electron-withdrawing effect of the cyano group and the electron-donating nature of the difluoromethoxy group create a push-pull system that enhances fluorescence properties.

The synthesis of 1-Cyano-4-(difluoromethoxy)naphthalene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-hydroxynaphthalenecarbonitrile with difluoromethyl triflate in the presence of a base such as potassium carbonate. This method has been optimized to produce high-quality 1-Cyano-4-(difluoromethoxy)naphthalene suitable for both research and industrial applications.

In conclusion, 1-Cyano-4-(difluoromethoxy)naphthalene (CAS No. 1261533-12-3) is a highly versatile compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on various scientific fields.